Cas no 898460-61-2 (N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 898460-61-2
• MF: C₂₃H₂₈ClN₃O₄S
• MW: 478.004123687744
• CID: 5920543
• PubChem ID: 18574513
• Update Time: 2025-10-29

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-phenylethyl)oxamide
• 898460-61-2
• N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenethyloxalamide
• F2571-0470
• N-{2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide
• AKOS024661241
• N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C23H28ClN3O4S/c24-19-9-11-21(12-10-19)32(30,31)27-17-5-4-8-20(27)14-16-26-23(29)22(28)25-15-13-18-6-2-1-3-7-18/h1-3,6-7,9-12,20H,4-5,8,13-17H2,(H,25,28)(H,26,29)
• InChI Key： VAAUFBWHXUTCFW-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O)(=O)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 477.1489053g/mol
• Monoisotopic Mass: 477.1489053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide

Comprehensive Analysis of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 898460-61-2)

The compound N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide, identified by its CAS No. 898460-61-2, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The presence of a piperidine ring, a chlorobenzenesulfonyl group, and an ethanediamide moiety makes it a versatile candidate for further exploration.

In recent years, the demand for novel compounds like N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide has surged, driven by the growing interest in targeted therapies and personalized medicine. Researchers are particularly intrigued by its potential to interact with specific biological pathways, making it a subject of ongoing studies. The compound's CAS No. 898460-61-2 serves as a critical identifier in scientific databases, ensuring accurate referencing and reproducibility in experiments.

One of the key features of this compound is its piperidin-2-ylethyl backbone, which is known for its role in enhancing bioavailability and metabolic stability. The incorporation of a 4-chlorobenzenesulfonyl group further adds to its chemical diversity, potentially enabling interactions with a wide range of biological targets. Such structural attributes are highly sought after in the design of new therapeutic agents, particularly in the treatment of chronic diseases.

The ethanediamide segment of the molecule is another area of interest, as it may contribute to the compound's ability to form stable complexes with proteins or enzymes. This property is particularly relevant in the context of enzyme inhibition, a common strategy in drug development. Given the rising prevalence of enzyme-related disorders, compounds like N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide could play a pivotal role in addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 898460-61-2 involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's complex structure underscores the importance of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization and quality assurance. These methodologies are essential for ensuring the compound's suitability for further research and development.

In the context of current trends, the scientific community is increasingly focusing on the repurposing of existing compounds for new therapeutic applications. N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 898460-61-2) is no exception, with preliminary studies suggesting potential utility in areas beyond its originally intended scope. This aligns with the broader shift toward sustainable and cost-effective drug discovery strategies.

Another noteworthy aspect is the compound's potential role in addressing antibiotic resistance, a global health crisis. While not an antibiotic itself, its structural features may inspire the design of novel adjuvants or resistance-modifying agents. This application is particularly timely, given the urgent need for innovative solutions to combat multidrug-resistant pathogens.

In conclusion, N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 898460-61-2) represents a promising candidate for further investigation in various scientific and medical domains. Its intricate structure, combined with its potential therapeutic applications, makes it a valuable subject of study. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.